Cas no 2171617-39-1 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic acid
• CAS No: 2171617-39-1
• MF: C₂₇H₂₈N₂O₅S
• MW: 492.586626052856
• CID: 6415152
• PubChem ID: 165878303
• Update Time: 2025-06-08

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic acid
• 2171617-39-1
• EN300-1484263
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-2-(thiophen-2-yl)acetic acid

• Inchi： 1S/C27H28N2O5S/c1-3-14-27(2,25(32)28-23(24(30)31)22-13-8-15-35-22)29-26(33)34-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-13,15,21,23H,3,14,16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： IUESDLINMFYGGP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)NC(C(C)(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.17189317g/mol
• Monoisotopic Mass: 492.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 133Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic acid

Recent Advances in the Study of 2171617-39-1 and 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic Acid

The chemical compound 2171617-39-1 and its derivative, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and their role in modulating biological pathways.

Recent studies have focused on the synthesis and characterization of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic acid, a derivative of 2171617-39-1. This compound is notable for its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiophene moiety, which contribute to its stability and reactivity in peptide coupling reactions. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its purity and structural integrity.

One of the key findings from recent research is the compound's efficacy in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino acid derivative has demonstrated high coupling efficiency and minimal side reactions, making it a valuable building block for the synthesis of complex peptides. Additionally, the thiophene ring has been shown to enhance the compound's interaction with biological targets, potentially improving the pharmacokinetic properties of resulting peptide therapeutics.

Further investigations have explored the biological activity of peptides incorporating 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-(thiophen-2-yl)acetic acid. Preliminary in vitro studies indicate that these peptides exhibit promising binding affinity to specific protein targets, suggesting potential applications in the treatment of diseases such as cancer and inflammatory disorders. However, further in vivo studies are required to fully elucidate their therapeutic potential and safety profile.

In conclusion, the ongoing research on 2171617-39-1 and its derivative highlights their significance in the development of novel peptide-based therapeutics. The compound's unique structural features and synthetic utility make it a promising candidate for future drug discovery efforts. Continued exploration of its biological activity and optimization of its synthetic pathways will be critical for advancing its clinical applications.